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Compound of Interest

3-(Aminomethyl)benzoic acid
Compound Name:
hydrochloride

Cat. No.: B1284310

Essential Safety and Handling Guide for 3-
(Aminomethyl)benzoic Acid Hydrochloride

This document provides immediate, essential safety and logistical information for handling 3-
(Aminomethyl)benzoic acid hydrochloride (CAS No. 876-03-9). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
operations and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

3-(Aminomethyl)benzoic acid hydrochloride is classified with the following hazards:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[1][3]

The signal word for this chemical is Warning.[1][3][4] Adherence to the following PPE
guidelines is mandatory to minimize exposure and ensure personal safety.
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Quantitative Safety Data

The following table summarizes key safety and physical property data for 3-
(Aminomethyl)benzoic acid hydrochloride. Note that specific exposure limits have not been

established.
Parameter Value Source
) Solid, White to off-white
Physical State [4]
powder
Melting Point 242-244 °C [4]
Occupational Exposure Limits Not established 516171
Biological Limit Values Not established [5]
Derived No Effect Level ) ) )
No information available [5]
(DNEL)
Predicted No Effect ) ) ]
No information available [5]

Concentration (PNEC)

Operational and Disposal Plans
Standard Handling Protocol

Adherence to good industrial hygiene and safety practices is crucial.[5] Ensure an eyewash
station and safety shower are readily accessible.[6]

Ventilation:

» Always handle this compound in a well-ventilated area.[3][6] Use local exhaust ventilation to
control dust formation.[7]

Personal Hygiene:
e Avoid contact with skin, eyes, and clothing.[6][8]

e Do not breathe dust.[6][8]
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e Wash hands thoroughly before breaks and immediately after handling the material.[3][6]
e Do not eat, drink, or smoke in laboratory areas.[5]

Storage:

o Store in a dry, cool, and well-ventilated place.[5]

» Keep containers tightly closed and store at 2-8°C.[2][4]

Personal Protective Equipment (PPE) Selection

The selection of PPE depends on the specific laboratory task and the potential for exposure.
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PPE Selection Logic

Task Assessment

Spill or
Large-Scale Use?

No Yes

Full PPE for Spills/Large Scale:
Potential for - Standard PPE
dust generation? - Impermeable Gown
- Respiratory Protection

Is local exhaust

ventilation adequate? e

es

Standard PPE:
- Safety Goggles (EN 166) Add Respiratory Protection:
- Chemical-Resistant Gloves - NIOSH-approved N95 respirator
- Lab Coat

Click to download full resolution via product page

Caption: PPE selection workflow for handling 3-(Aminomethyl)benzoic acid hydrochloride.
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Emergency Spill Response Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.
Immediate Actions:

e Evacuate non-essential personnel from the immediate area.

e Ensure adequate ventilation.[7]

e Don the appropriate full PPE as outlined in the diagram above.

Containment and Cleanup:

Avoid methods that generate dust. Do not use dry sweeping.

Mechanically take up the spilled material (e.g., with a scoop or HEPA-filtered vacuum).[7][8]

Cover any drains to prevent the material from entering waterways.[8]

Place the collected waste into a suitable, labeled, and closed container for disposal.[7][8]

Decontamination:

e Wash the spill area thoroughly with soap and water.

» Dispose of all contaminated clothing and cleaning materials as hazardous waste.
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Chemical Spill Response Plan
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Caption: Step-by-step workflow for responding to a chemical spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1284310?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Chemical waste generators must ensure that any discarded chemical is classified and handled
as hazardous waste according to all applicable regulations.

o Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[7]

o Contaminated Packaging: Empty containers should be treated as unused product.[5][7] Do
not re-use empty containers.[5]

e Regulatory Compliance: Always consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284310?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

